Methyl 3-(trifluoromethyl)pyrazine-2-carboxylate
Cat. No. B8798607
M. Wt: 206.12 g/mol
InChI Key: AHAAJWNPVHTSHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:18]([OH:19])[CH3:20].[F:1][C:2]([c:3]1[c:4]([C:9](=[O:10])[O:11][CH3:12])[n:5][cH:6][cH:7][n:8]1)([F:13])[F:14].[K+:16].[OH-:15].[OH2:17]>>[F:1][C:2]([c:3]1[c:4]([C:9](=[O:10])[OH:11])[n:5][cH:6][cH:7][n:8]1)([F:13])[F:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1nccnc1C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1nccnc1C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
